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Compound of Interest

Compound Name:
2-Amino-5-bromo-4-

methoxynicotinonitrile

Cat. No.: B1294184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 951884-75-6 Molecular Formula: C₇H₆BrN₃O Molecular Weight: 228.05 g/mol

This document provides a comprehensive overview of the material safety data, handling

procedures, and physicochemical properties of 2-Amino-5-bromo-4-methoxynicotinonitrile.

The information is intended to support researchers, scientists, and professionals in drug

development in the safe handling and use of this compound. Due to the limited availability of a

complete, officially published Material Safety Data Sheet (MSDS) for this specific compound,

this guide consolidates available data from chemical suppliers and extrapolates from closely

related analogs. All data should be handled with the understanding that it is for informational

purposes and should be supplemented by in-house risk assessments.

Physicochemical and Safety Data
The following tables summarize the key quantitative data available for 2-Amino-5-bromo-4-
methoxynicotinonitrile.

Table 1: Chemical and Physical Properties[1]
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Property Value

IUPAC Name 2-amino-5-bromo-4-methoxynicotinonitrile

CAS Number 951884-75-6

Molecular Formula C₇H₆BrN₃O

Molecular Weight 228.05

Appearance No data available

Solubility No data available

Storage Temperature Ambient Temperature[2]

Table 2: Hazard Identification and Safety Precautions[2]

Category Information

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

Experimental Protocols
While specific experimental protocols for 2-Amino-5-bromo-4-methoxynicotinonitrile are not

readily available in the public domain, a general protocol for handling and disposal can be

established based on its known hazards.

General Handling and Storage Protocol
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Objective: To outline the safe handling and storage procedures for 2-Amino-5-bromo-4-
methoxynicotinonitrile in a laboratory setting.

Materials:

2-Amino-5-bromo-4-methoxynicotinonitrile

Appropriate Personal Protective Equipment (PPE):

Nitrile gloves

Safety goggles or face shield

Laboratory coat

Chemical fume hood

Spatula and weighing paper

Tightly sealed, labeled storage container

Procedure:

Risk Assessment: Before handling, conduct a thorough risk assessment for the planned

experiment.

Personal Protective Equipment: Always wear the specified PPE to prevent skin and eye

contact.

Ventilation: Handle the compound in a certified chemical fume hood to avoid inhalation of

any dust or vapors.

Weighing and Transfer:

Carefully weigh the required amount of the compound on weighing paper using a clean

spatula.

Avoid generating dust during transfer.
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Transfer the compound to the reaction vessel inside the fume hood.

Storage:

Store the compound in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent moisture ingress and contamination.[3]

The compound should be stored at ambient temperature.[2]

Spill Response:

In case of a spill, evacuate the area and prevent dust dispersal.

Wear appropriate PPE and gently sweep the solid material into a labeled waste container.

Clean the spill area with a suitable solvent and decontaminate all equipment used.

Waste Disposal:

Dispose of waste material, including contaminated PPE and weighing paper, in a

designated hazardous waste container.

All waste disposal must be in accordance with local, state, and federal regulations.

Proposed Synthesis of 2-Amino-5-bromo-4-
methoxynicotinonitrile
Disclaimer: The following is a proposed synthetic route based on the synthesis of structurally

similar compounds, specifically 2-Amino-5-bromo-4-methylpyridine. This protocol has not been

verified for 2-Amino-5-bromo-4-methoxynicotinonitrile and should be adapted and optimized

by qualified personnel.

Reaction Scheme:
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2-Amino-4-methoxynicotinonitrile

BrominationN-Bromosuccinimide (NBS)

Solvent (e.g., DMF)

2-Amino-5-bromo-4-methoxynicotinonitrile

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Amino-5-bromo-4-methoxynicotinonitrile.

Objective: To synthesize 2-Amino-5-bromo-4-methoxynicotinonitrile via electrophilic

bromination of 2-Amino-4-methoxynicotinonitrile.

Materials:

2-Amino-4-methoxynicotinonitrile

N-Bromosuccinimide (NBS)

N,N-Dimethylformamide (DMF) or other suitable aprotic solvent

Deionized water

Acetonitrile

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel
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Thin Layer Chromatography (TLC) apparatus

Büchner funnel and filter paper

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 2-Amino-4-methoxynicotinonitrile in DMF

under an inert atmosphere. Cool the solution in an ice bath.

Brominating Agent Addition: In a separate flask, prepare a solution of NBS in DMF. Add the

NBS solution dropwise to the cooled solution of the starting material while maintaining a low

temperature.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled

temperature (e.g., 20°C) for several hours. Monitor the reaction progress by TLC until the

starting material is consumed.

Work-up: Upon completion, quench the reaction by pouring the mixture into water. This

should precipitate the crude product.

Purification:

Filter the solid using a Büchner funnel and wash thoroughly with water.

Further purify the solid by washing with a suitable solvent like acetonitrile to remove

impurities.

Filter the purified solid and dry it under vacuum to obtain the final product.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information on the specific biological activity or signaling

pathways associated with 2-Amino-5-bromo-4-methoxynicotinonitrile. Research into the

biological effects of this compound is a potential area for future investigation. Given its structure

as a functionalized nicotinonitrile, it may serve as a scaffold for the development of novel

therapeutic agents, potentially targeting kinases or other enzymes.
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Workflow Diagrams
Disclaimer: As no specific experimental workflows or signaling pathways involving 2-Amino-5-
bromo-4-methoxynicotinonitrile have been identified in the literature, the following diagram

illustrates a general workflow for the safe handling and disposal of a hazardous chemical

compound, which is applicable to the substance in question.

Safe Handling Workflow Waste Disposal Workflow

Start

Wear Appropriate PPE

Handle in Fume Hood

Weigh Compound

Transfer to Reaction

Store in Sealed Container

Generate Waste

Segregate Hazardous Waste
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End

Click to download full resolution via product page

Caption: General workflow for safe handling and disposal of 2-Amino-5-bromo-4-
methoxynicotinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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